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Compound of Interest

Compound Name: Ethyl hydrogen sebacate

CAS No.: 693-55-0

Cat. No.: B1670061

Get Quote

For laboratory professionals dedicated to innovation and safety, the responsible management

of chemical waste is not merely a regulatory hurdle but a cornerstone of scientific integrity. This

guide provides a detailed protocol for the proper disposal of ethyl hydrogen sebacate (CAS

No. 693-55-0), moving beyond simple compliance to foster a deep understanding of the

principles behind safe chemical handling. As your partner in the laboratory, we are committed

to providing the expertise necessary to ensure a safe and efficient research environment.

Hazard Profile of Ethyl Hydrogen Sebacate
Before initiating any disposal procedure, a thorough understanding of the substance's hazard

profile is paramount. This informs the necessary precautions and the ultimate disposal

pathway.

Ethyl hydrogen sebacate is classified as a hazardous chemical by the Occupational Safety

and Health Administration (OSHA)[1]. Its primary hazards are:

Skin Irritation (Category 2): Can cause skin irritation upon contact.[1][2]
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Serious Eye Irritation (Category 2): Poses a significant risk of irritation if it comes into contact

with the eyes.[1][2]

Respiratory Irritation (Category 3): Inhalation of dust or vapors may lead to respiratory tract

irritation.[1][2]

While it is not known to be carcinogenic or to present significant, immediate environmental

hazards, its irritant properties and low water solubility necessitate that it be treated as a

chemical waste product that should not be introduced into the environment or sanitary sewer

systems[1][2].

Key Chemical & Physical Properties
Property Value Source(s)

CAS Number 693-55-0 [1][3][4][5][6]

Molecular Formula C₁₂H₂₂O₄ [3][4][5][6][7]

Appearance
White crystals, powder, or

fused/lumpy solid
[2][3]

Hazards
Skin Irritant, Serious Eye

Irritant, Respiratory Irritant
[1][2]

Flash Point 119°C (246.2°F) [4]

Solubility Low water solubility [1][2]

Regulatory Framework: The Principle of "Cradle-to-
Grave"
The management of hazardous waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA)[8][9][10]. This framework establishes a "cradle-to-grave" approach, meaning that the

generator of the waste is responsible for it from the moment it is created until its final, safe

disposal[9][11].
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While ethyl hydrogen sebacate is not specifically listed as a federal hazardous waste (e.g., F,

K, P, or U-listed), it must be evaluated for hazardous characteristics (ignitability, corrosivity,

reactivity, toxicity)[11][12]. Given its flash point of 119°C is above the 60°C (140°F) threshold, it

is not considered ignitable (D001)[4][12]. However, due to its irritant nature, and as a matter of

best practice, it should be managed as a non-hazardous or industrial chemical waste through a

licensed disposal facility.

Crucially, state and local regulations may be more stringent than federal rules. Therefore, all

waste generators must consult their institution's Environmental Health & Safety (EHS)

department and local regulations to ensure complete and accurate classification and

disposal[1].

Disposal Decision Workflow
The following diagram outlines the critical decision points for managing ethyl hydrogen
sebacate waste in a laboratory setting.
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Workflow for Ethyl Hydrogen Sebacate Disposal

Large Scale

Waste Generated:
Ethyl Hydrogen Sebacate

Is this an accidental spill?

Bulk Quantity
(e.g., expired stock)

Routine Lab Waste
(Small Quantity)

No

Follow Spill Cleanup Protocol
(See Section 4)

Yes

1. Designate a Hazardous
Waste Container

Contact EHS/Waste Vendor
for Bulk Disposal Guidance

Yes No

2. Label Container Correctly:
- 'Hazardous Waste'

- Full Chemical Name
- Hazard(s): 'Irritant'

3. Collect Waste Solid
(Sweep, do not use water)

4. Store in Satellite
Accumulation Area (SAA)

5. Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Decision workflow for handling ethyl hydrogen sebacate waste.
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Standard Operating Procedure for Disposal
This protocol is designed for small quantities of ethyl hydrogen sebacate waste generated

during routine laboratory operations.

Step 1: Container Selection and Preparation
Causality: The primary principle of waste containment is to prevent leaks, reactions, and

exposure. The container must be compatible with the chemical waste it holds.

Protocol:

Select a container that is in good condition, free of cracks, and has a secure, screw-top

lid[8][13].

The container must be chemically compatible with ethyl hydrogen sebacate. A high-

density polyethylene (HDPE) or glass container is appropriate. Avoid metal containers for

acidic compounds as a general best practice[14].

Ensure the container is clean and dry before adding any waste.

Step 2: Waste Labeling
Causality: Proper labeling is a critical safety and regulatory requirement. It ensures that

anyone handling the container is aware of its contents and associated hazards, and it is

essential for the final disposal facility.

Protocol:

Affix a hazardous waste label to the container before adding any waste[11].

The label must include the following information[13]:

The words "Hazardous Waste".

The full chemical name: "Ethyl hydrogen sebacate" (do not use abbreviations or

formulas).

A clear indication of the hazards: "Irritant".
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The date when the first waste was added to the container.

Step 3: Waste Collection
Causality: To prevent personnel exposure and environmental release, waste must be

transferred carefully. As ethyl hydrogen sebacate is a solid, dry transfer methods are

appropriate.

Protocol:

Don appropriate Personal Protective Equipment (PPE): safety glasses or goggles, a lab

coat, and nitrile gloves[1].

Carefully sweep or scoop the solid ethyl hydrogen sebacate waste into the prepared,

labeled container.

Avoid actions that could generate dust[1][2]. If the material is a fine powder, conduct this

work within a chemical fume hood.

Securely close the container lid immediately after adding waste. Keep containers closed

except when actively adding waste[11][13].

Do not fill the container more than 90% full to allow for expansion and prevent spills[13].

Step 4: Storage in a Satellite Accumulation Area (SAA)
Causality: An SAA is a designated location at or near the point of waste generation, designed

for the safe, temporary storage of hazardous waste pending pickup.

Protocol:

Store the sealed and labeled waste container in your laboratory's designated SAA[11][13].

Ensure the SAA is away from drains and high-traffic areas.

Segregate the ethyl hydrogen sebacate waste from incompatible materials. As a general

rule, store acids and bases separately, and keep oxidizers away from flammable

materials[13][14].
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Step 5: Arranging for Final Disposal
Causality: The final step is the transfer of waste to trained professionals for transport and

disposal in a licensed facility.

Protocol:

Once the container is full or has been in storage for the maximum time allowed by your

institution (often up to one year for partially filled containers), contact your institution's EHS

department to schedule a waste pickup[11][13].

Do not attempt to dispose of the chemical waste yourself. Offer surplus and non-recyclable

solutions to a licensed disposal company[15].

Accidental Spill Procedures
In the event of a small, contained spill of ethyl hydrogen sebacate in the laboratory:

Ensure Safety: Alert personnel in the immediate area. Ensure the area is well-ventilated.

Wear PPE: At a minimum, wear safety goggles, a lab coat, and chemical-resistant gloves.

Containment & Cleanup:

Gently sweep up the solid material to avoid creating dust[1][2].

Shovel the swept material into a suitable, labeled container for disposal (follow the waste

collection protocol in Section 4)[1][2].

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of all cleanup materials (e.g., contaminated gloves) as hazardous waste

along with the chemical itself.

For large spills, evacuate the area and contact your institution's emergency response or EHS

department immediately.
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By adhering to these scientifically grounded procedures, you not only ensure regulatory

compliance but also actively contribute to a culture of safety and environmental stewardship

within your organization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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